Cas no 896330-84-0 (N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide)

• Product Name: N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• CAS No: 896330-84-0
• MF: C₁₉H₁₇ClN₂O₅S₂
• MW: 452.931681394577
• CID: 5989377
• PubChem ID: 22584542
• Update Time: 2025-07-09

N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• 896330-84-0
• N1-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• AKOS021719133
• N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• F2569-0372
• CCG-195820
• AKOS002057438

• Inchi： 1S/C19H17ClN2O5S2/c20-13-5-7-15(8-6-13)29(25,26)17(16-4-1-9-27-16)12-22-19(24)18(23)21-11-14-3-2-10-28-14/h1-10,17H,11-12H2,(H,21,23)(H,22,24)
• InChI Key： JLQSLKKXOGOGQR-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 452.0267417g/mol
• Monoisotopic Mass: 452.0267417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide

N'-[2-(4-Chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide: A Comprehensive Overview

N'-[2-(4-Chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide, commonly referenced by its CAS number 896330-84-0, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a sulfonyl group, a furan moiety, and a thiophene ring. These structural features contribute to its versatility and reactivity in various chemical reactions and biological systems.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative synthetic pathways to improve the sustainability and cost-effectiveness of its production.

One of the most notable applications of N'-[2-(4-Chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide is in the field of pharmacology. Studies have shown that this compound exhibits potential as a modulator of key biological targets, such as enzymes and receptors involved in inflammatory and immune responses. For instance, recent research has highlighted its ability to inhibit certain kinases, making it a promising candidate for the development of anti-inflammatory and immunomodulatory agents.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer matrices can enhance their electrical conductivity and mechanical stability.

From an environmental perspective, the ecological impact of N'-[2-(4-Chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide has been a subject of recent investigation. Studies have shown that under specific conditions, this compound can undergo biodegradation, reducing its persistence in aquatic environments. However, further research is required to fully understand its environmental fate and potential risks.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. Using state-of-the-art molecular modeling techniques, researchers have been able to predict its reactivity under various conditions and optimize its performance in different applications. These computational studies have complemented experimental work, accelerating the discovery process and improving our understanding of this compound's behavior.

In conclusion, N'-[2-(4-Chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide (CAS No. 896330-84-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application development, positions it as an important tool in modern chemistry and pharmacology. As research continues to uncover new possibilities for this compound, its role in scientific innovation is expected to grow further.